Cas no 62614-84-0 (4-(4-piperidyl)phenol)

• Product Name: 4-(4-piperidyl)phenol
• CAS No: 62614-84-0
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD08444690
• CID: 438169
• PubChem ID: 10511511
• Update Time: 2025-10-31

4-(4-piperidyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-yl)phenol
• 4-(4-piperidinyl)Phenol
• 4-PIPERIDIN-4-YLPHENOL
• Phenol, 4-(4-piperidinyl)-
• 4-(4-hydroxyphenyl)-1,2,3,6-tetrahydropiperidine
• 4-(4-hydroxyphenyl)piperidine
• 4-(4-hydroxy-phenyl)piperidine
• 4-hydroxy-4-phenylpiperidine
• 4-piperidin-4-yl-phenol
• AC1Q78RF
• AG-G-30230
• CTK2B6124
• SureCN654282
• 4-(4-piperidyl)phenol
• AM20040896
• AKOS005256332
• 4-Piperidin-4-ylpheno
• SB41486
• EN300-26803
• DTXSID10440998
• A26726
• FT-0692576
• 62614-84-0
• AC-27732
• SCHEMBL654282
• BS-13793
• ZDEWVCFSCQUKTE-UHFFFAOYSA-N
• MFCD08444690
• CS-0139586
• DB-000613

• MDL： MFCD08444690
• Inchi： 1S/C11H15NO/c13-11-3-1-9(2-4-11)10-5-7-12-8-6-10/h1-4,10,12-13H,5-8H2
• InChI Key： ZDEWVCFSCQUKTE-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1CCNCC1

Computed Properties

• Exact Mass: 177.11545
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 32.26

4-(4-piperidyl)phenol Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(4-piperidyl)phenol

Professional Introduction to 4-(4-piperidyl)phenol (CAS No. 62614-84-0)

4-(4-piperidyl)phenol, with the chemical identifier CAS No. 62614-84-0, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the synthesis of bioactive molecules. The presence of a piperidine ring and a hydroxyl group on a phenolic backbone imparts distinct pharmacological characteristics, making it a valuable candidate for further investigation.

The< strong>piperidine moiety is a common pharmacophore in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in drug molecules. When combined with the< strong>phenol group, it creates a versatile scaffold that can interact with various biological targets. Recent studies have highlighted the importance of such structures in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

In recent years, there has been a surge in research focused on identifying and synthesizing new analogs of< strong>4-(4-piperidyl)phenol. These studies aim to explore its potential as a precursor for more complex drug molecules or as an active ingredient itself. The compound's ability to modulate enzyme activity and receptor binding has been particularly intriguing for researchers working on chronic diseases. For instance, preliminary findings suggest that derivatives of< strong>4-(4-piperidyl)phenol may exhibit inhibitory effects on certain kinases and phosphodiesterases, which are key targets in cancer therapy.

The< strong>CAS No. 62614-84-0 designation ensures that researchers can reliably identify and source this compound for their experiments. Its molecular structure, consisting of a benzene ring substituted with a piperidine-containing hydroxyl group, allows for diverse chemical modifications. This flexibility is crucial for medicinal chemists who need to fine-tune the properties of drug candidates, such as solubility, bioavailability, and target specificity.

One of the most promising areas of research involving< strong>4-(4-piperidyl)phenol is its potential application in treating neurodegenerative diseases. The piperidine ring's ability to cross the blood-brain barrier makes it an attractive component for developing treatments targeting conditions like Alzheimer's and Parkinson's disease. Studies have shown that certain derivatives of this compound can interact with neurotransmitter receptors, potentially offering new avenues for therapeutic intervention.

Additionally, the< strong>phenol group in< strong>4-(4-piperidyl)phenol contributes to its antioxidant properties, which are increasingly recognized as important in combating oxidative stress associated with various diseases. Researchers are exploring how modifications to this group can enhance these effects while maintaining pharmacological activity. This dual functionality—both as a bioactive scaffold and an antioxidant—makes< strong>CAS No. 62614-84-0 a compound of great interest.

In conclusion, 4-(4-piperidyl)phenol represents a fascinating molecule with broad applications in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a cornerstone in the development of new drugs targeting neurological, inflammatory, and other diseases. As research continues to uncover new derivatives and applications, the importance of< strong>CAS No. 62614-84-0 is likely to grow, solidifying its role as a key compound in modern medicinal chemistry.